Cas no 1073288-58-0 (μ-(7-Hydroxy-3-oxo-3H-phenoxazine-4,6-diyl)bis(2,2,2-trifluoroacetato-κO)di-mercury)

• Product Name: μ-(7-Hydroxy-3-oxo-3H-phenoxazine-4,6-diyl)bis(2,2,2-trifluoroacetato-κO)di-mercury
• CAS No: 1073288-58-0
• MF: C₁₆H₅F₆Hg₂NO₇
• MW: 838.383818387985
• CID: 2086170
• Update Time: 2025-10-30

μ-(7-Hydroxy-3-oxo-3H-phenoxazine-4,6-diyl)bis(2,2,2-trifluoroacetato-κO)di-mercury Chemical and Physical Properties

Names and Identifiers

• [μ-(7-Hydroxy-3-oxo-3H-phenoxazine-4,6-diyl)]bis(2,2,2-trifluoroacetato-κO)di-mercury
• [mu-(7-Hydroxy-3-oxo-3H-phenoxazine-4,6-diyl)]bis(2,2,2-trifluoroacetato)dimercury
• FQHHLLLCUIWXKJ-UHFFFAOYSA-L
• μ-(7-Hydroxy-3-oxo-3H-phenoxazine-4,6-diyl)bis(2,2,2-trifluoroacetato-κO)di-mercury

• Inchi： 1S/C12H5NO3.2C2HF3O2.2Hg/c14-7-1-3-9-11(5-7)16-12-6-8(15)2-4-10(12)13-9;2*3-2(4,5)1(6)7;;/h1-4H,(H-,14,15);2*(H,6,7);;/q;;;2*+1/p-2
• InChI Key： FQHHLLLCUIWXKJ-UHFFFAOYSA-L
• SMILES： [Hg+].[Hg+].FC(C(=O)O[H])(F)F.FC(C(=O)[O-])(F)F.O1C2=C=C(C([H])=C([H])C2=[N+]=C2C([H])=C([H])C(=C=C12)[O-])[O-]

Additional information on μ-(7-Hydroxy-3-oxo-3H-phenoxazine-4,6-diyl)bis(2,2,2-trifluoroacetato-κO)di-mercury

Introduction to μ-(7-Hydroxy-3-oxo-3H-phenoxazine-4,6-diyl)bis(2,2,2-trifluoroacetato-κO)di-mercury (CAS No. 1073288-58-0)

The compound μ-(7-Hydroxy-3-oxo-3H-phenoxazine-4,6-diyl)bis(2,2,2-trifluoroacetato-κO)di-mercury, identified by its CAS number 1073288-58-0, represents a significant advancement in the field of organometallic chemistry and its applications in pharmaceutical research. This intricate molecular structure, featuring a central phenoxazine core linked to bimeric mercury(II) units via trifluoroacetate ligands, has garnered considerable attention due to its unique chemical properties and potential therapeutic implications.

Phenoxazine derivatives are well-known for their broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of mercury(II) into this framework introduces additional layers of reactivity and functionality, making it a subject of intense study in medicinal chemistry. The specific arrangement of the trifluoroacetato groups as κO ligands plays a crucial role in stabilizing the complex and modulating its interaction with biological targets.

Recent research has highlighted the importance of such organometallic complexes in developing novel therapeutic agents. The electron-withdrawing nature of the trifluoromethyl group in the trifluoroacetate ligands enhances the electrophilicity of the mercury center, facilitating its participation in coordination chemistry with nucleophilic substrates. This property is particularly valuable in designing metallo-drugs that can selectively bind to disease-related biomolecules.

In the context of contemporary pharmaceutical research, the compound μ-(7-Hydroxy-3-oxo-3H-phenoxazine-4,6-diyl)bis(2,2,2-trifluoroacetato-κO)di-mercury has been investigated for its potential as an antitumor agent. Studies have demonstrated that metallo-intercalators can disrupt DNA replication and transcription by intercalating between base pairs or by forming coordination bonds with nucleophilic residues. The phenoxazine moiety's ability to adopt multiple conformations further enhances its binding affinity and specificity towards biological macromolecules.

The use of fluorinated ligands in this compound is particularly noteworthy. Fluorine atoms introduce computational simplicity while simultaneously enhancing metabolic stability and bioavailability. The trifluoroacetato groups not only stabilize the metal center but also contribute to the compound's solubility in both aqueous and organic solvents, making it amenable to various formulation strategies.

Advances in spectroscopic techniques have enabled researchers to gain deeper insights into the structural and dynamic properties of this complex. NMR spectroscopy has been instrumental in elucidating the coordination environment around the mercury centers, revealing that the phenoxazine ring adopts a conformation that maximizes metal-ligand interactions. X-ray crystallography studies have further confirmed the molecular architecture and provided valuable information on intermolecular interactions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Initial steps typically involve the preparation of a phenoxazine precursor followed by functionalization with trifluoroacetic anhydride under controlled conditions. The final step involves the addition of mercury(II) salts to form the bimeric complex. Optimization of these synthetic routes is critical for scalability and cost-effectiveness.

Evaluation of the compound's biological activity has revealed promising results in preclinical studies. In vitro assays have shown that it exhibits potent cytotoxicity against various cancer cell lines while maintaining relatively low toxicity towards normal cells. Mechanistic studies suggest that it induces apoptosis through activation of caspase-dependent pathways and disruption of mitochondrial function.

The pharmacokinetic profile of μ-(7-Hydroxy-3-oxo-3H-phenoxazine-4,6-diyl)bis(2,2,2-trifluoroacetato-κO)di-mercury has been thoroughly characterized using non-invasive imaging techniques. These studies indicate that it exhibits moderate bioavailability following oral administration and rapid clearance from circulation when administered intravenously. The presence of fluorine atoms has been shown to enhance its distribution within tumor tissues, suggesting potential for targeted therapy.

The development of this compound underscores the growing importance of organometallic chemistry in drug discovery. By leveraging the unique properties of transition metals like mercury(II), researchers can design molecules with tailored biological activities. The integration of computational modeling with experimental techniques has further accelerated the discovery process by allowing rapid screening and optimization of candidate compounds.

FUTURE DIRECTIONS FOR RESEARCH INCLUDE EXPLORING THE COMPOUND'S POTENTIAL IN COMBINATION THERAPIES AND IDENTIFYING MECHANISMS OF RESISTANCE TO THERAPY. ADDITIONALLY, STUDIES ON STRUCTURE-ACTIVITY RELATIONSHIPS MAY REVEAL NEW INSIGHTS INTO THE DESIGN OF MORE EFFECTIVE METALLO-PHARMACEUTICALS.